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Compound of Interest

Compound Name:
3-(2-Methylphenyl)pyridine-2-

carbonitrile

CAS No.: 1415819-89-4

Cat. No.: B1473466

Get Quote

Introduction & Scope
3-(2-Methylphenyl)pyridine-2-carbonitrile (CAS: 1352318-63-2 derivative) is a critical biaryl

intermediate, often utilized in the synthesis of AMPA receptor antagonists (e.g., Perampanel

analogs). Its structure consists of a pyridine ring substituted with a nitrile group at position 2

and an o-tolyl group at position 3.

The steric hindrance introduced by the ortho-methyl group forces the two aromatic rings out of

planarity, creating a specific analytical challenge regarding atropisomerism and separation from

planar regioisomers (e.g., the 4-methylphenyl analog).

This guide outlines a validated analytical control strategy focusing on:

Regio-selectivity: Differentiating the target 3-(2-methylphenyl) isomer from 3-(3-

methylphenyl) and 3-(4-methylphenyl) impurities.
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Process Impurities: Quantifying unreacted boronic acids and protodeboronation byproducts

(toluene) typical of Suzuki-Miyaura coupling.

Trace Analysis: Monitoring Palladium (Pd) residues and hydrolysis products (amides).

Structural Identification Strategy
Theoretical Data[1]

Molecular Formula:

Molecular Weight: 194.23 g/mol

Monoisotopic Mass: 194.0844 Da

NMR Spectroscopy Protocol
Objective: Confirm the biaryl connectivity and the specific position of the methyl group (ortho

vs. meta/para).

Solvent: DMSO-

or CDCl

. Key Diagnostic Signals (Expected):

Methyl Group: A sharp singlet at

2.2–2.4 ppm.

Pyridine Ring: Three distinct protons. The proton at position 6 (adjacent to nitrogen) will

appear most downfield (

~8.6–8.8 ppm, dd).

Phenyl Ring: The ortho-substitution pattern results in a 4-proton multiplet pattern, distinct

from the symmetric AA'BB' system seen in para-isomers.

High-Resolution Mass Spectrometry (HRMS)
Method: ESI+ (Electrospray Ionization, Positive Mode). Target Ion:
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m/z. Fragmentation: High collision energy usually yields loss of HCN (27 Da) or the methyl
radical.

Method 1: HPLC-UV/MS Purity Profiling
Rationale: Standard C18 columns often fail to resolve the target ortho-isomer from its para-

isomer impurity due to similar hydrophobicity. We utilize a Phenyl-Hexyl stationary phase to

exploit

-

interactions, which are sensitive to the "twist" angle of the biaryl bond.

Chromatographic Conditions[2][3][4]
Parameter Setting

Column
Agilent Poroshell 120 Phenyl-Hexyl, 100 x 3.0

mm, 2.7 µm (or equivalent)

Mobile Phase A 0.1% Formic Acid in Water (Milli-Q grade)

Mobile Phase B 0.1% Formic Acid in Acetonitrile (LC-MS grade)

Flow Rate 0.5 mL/min

Column Temp 40°C

Injection Vol 2.0 µL

Detection
UV @ 254 nm (primary), 220 nm (secondary);

MS (ESI+)

Gradient Program
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Time (min) % Mobile Phase B Event

0.0 5 Equilibration

1.0 5 Hold

10.0 95 Linear Gradient

12.0 95 Wash

12.1 5 Re-equilibration

15.0 5 End

Impurity Fate Mapping (Visualization)
The following diagram illustrates the separation logic for the crude reaction mixture.
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Figure 1: Chromatographic separation strategy based on polarity and pi-pi interaction

selectivity.

Method 2: Residual Metal Analysis (ICP-MS)
Context: This molecule is synthesized via Palladium-catalyzed cross-coupling. Regulatory limits

(ICH Q3D) require Pd control < 10 ppm for oral drugs.
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Sample Preparation[4]
Weigh ~50 mg of sample into a microwave digestion vessel.

Add 5 mL conc.

and 1 mL conc.

(Reverse Aqua Regia).

Microwave digest at 200°C for 15 minutes.

Dilute to 50 mL with deionized water.

Instrument Parameters[5]
Isotopes Monitored:

,

,

.

Internal Standard: Yttrium (

) or Indium (

).

Mode: Kinetic Energy Discrimination (KED) with Helium to remove polyatomic interferences

(e.g.,

on

).

Method 3: GC-MS for Volatile Impurities
Objective: Detect Toluene (from protodeboronation of the starting material) and residual

halogenated solvents.
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Headspace Conditions
Oven Temp: 80°C

Equilibration Time: 20 min

Transfer Line: 110°C

GC Parameters[2]
Column: DB-624 (30 m x 0.32 mm x 1.8 µm)

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow)

Temp Program: 40°C (hold 5 min)

10°C/min

240°C.

Synthesis & Impurity Workflow
Understanding the synthesis aids in predicting impurities. The workflow below details the

critical control points.
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Figure 2: Synthesis workflow highlighting critical impurity introduction points.
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ICH Guidelines.Q3D(R2): Guideline for Elemental Impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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